Cas no 1807169-92-1 (Ethyl 2-chloro-6-fluoropyridine-4-acetate)

• Product Name: Ethyl 2-chloro-6-fluoropyridine-4-acetate
• CAS No: 1807169-92-1
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• CID: 4802961
• Update Time: 2025-05-21

Ethyl 2-chloro-6-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-fluoropyridine-4-acetate

• Inchi： 1S/C9H9ClFNO2/c1-2-14-9(13)5-6-3-7(10)12-8(11)4-6/h3-4H,2,5H2,1H3
• InChI Key： WZPMIMJRUUVFHF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-6-fluoropyridine-4-acetate

Ethyl 2-chloro-6-fluoropyridine-4-acetate (CAS No. 1807169-92-1): An Overview of Its Synthesis, Properties, and Applications

Ethyl 2-chloro-6-fluoropyridine-4-acetate (CAS No. 1807169-92-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chloro and fluoro substituents on a pyridine ring, has attracted considerable attention due to its potential in the development of novel drugs and agrochemicals. This article provides a comprehensive overview of the synthesis, properties, and applications of Ethyl 2-chloro-6-fluoropyridine-4-acetate.

Synthesis of Ethyl 2-chloro-6-fluoropyridine-4-acetate

The synthesis of Ethyl 2-chloro-6-fluoropyridine-4-acetate typically involves a multi-step process that begins with the preparation of the key intermediate, 2-chloro-6-fluoropyridine. One common approach is to start with 2,6-dichloropyridine, which undergoes selective fluorination to form 2-chloro-6-fluoropyridine. This intermediate is then subjected to acetylation and subsequent esterification to yield the final product. The detailed synthetic route is as follows:

1. Selective Fluorination: 2,6-Dichloropyridine is treated with a fluorinating agent such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) to selectively introduce a fluoro group at the 6-position.
2. Acetylation: The resulting 2-chloro-6-fluoropyridine is acetylated using acetic anhydride in the presence of a base like pyridine or triethylamine.
3. Esterification: The acetylated product is then esterified with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid to form Ethyl 2-chloro-6-fluoropyridine-4-acetate.

This synthetic route has been optimized for high yield and purity, making it suitable for large-scale production in industrial settings.

Physical and Chemical Properties

Ethyl 2-chloro-6-fluoropyridine-4-acetate is a colorless liquid with a molecular weight of approximately 203.65 g/mol. It exhibits excellent solubility in common organic solvents such as dichloromethane, acetone, and ethanol. The compound's chloro and fluoro substituents contribute to its unique electronic properties, making it highly reactive in various chemical transformations.

• Melting Point: -30°C (approx.)
• Boiling Point: 150°C (approx.) at reduced pressure
• Density: 1.35 g/cm³ (approx.) at room temperature
• Refractive Index: 1.50 (approx.) at 20°C

The compound's stability under various conditions has been extensively studied, and it has been found to be stable under normal storage conditions when protected from moisture and light.

Applications in Medicinal Chemistry

Ethyl 2-chloro-6-fluoropyridine-4-acetate has shown promising potential in the development of novel pharmaceuticals. Its chloro and fluoro substituents provide opportunities for modulating biological activity through various mechanisms. Recent studies have focused on its use as an intermediate in the synthesis of antiviral agents, anticancer drugs, and central nervous system (CNS) modulators.

• Antiviral Agents: The compound has been used as a building block in the synthesis of nucleoside analogs with potent antiviral activity against HIV and hepatitis viruses.
• Anticancer Drugs:: Research has shown that derivatives of < strong >Ethyl 2-chloro-6-fluoropyridine-4-acetate< / strong > exhibit significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. li > < li >< strong >Central Nervous System Modulators:< / strong > The compound has been explored for its potential in developing drugs that target CNS disorders such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier makes it an attractive candidate for such applications. li > ul > < p >In addition to its direct use in drug development, < strong >Ethyl 2-chloro-6-fluoropyridine-4-acetate< / strong > serves as a valuable starting material for synthesizing other bioactive molecules. Its reactivity allows for easy functionalization through various chemical transformations, making it a versatile building block in medicinal chemistry. p > < p >< strong >Applications in Agrochemicals< / strong > p > < p >Beyond pharmaceutical applications, < strong >Ethyl 2-chloro-6-fluoropyridine-4-acetate< / strong > has also found use in the agrochemical industry. Its unique chemical structure makes it suitable for developing pesticides and herbicides with enhanced efficacy and reduced environmental impact. p > < ul > < li >< strong >Pesticides:< / strong > Derivatives of this compound have been shown to exhibit potent insecticidal activity against various pests, including aphids and whiteflies. These derivatives are being developed as alternatives to traditional pesticides that may have adverse environmental effects. li > < li >< strong >Herbicides:< / strong > The compound's ability to disrupt plant growth processes makes it an attractive candidate for herbicide development. Research is ongoing to optimize its use in controlling weeds while minimizing harm to crops. li > ul > < p >< strong >Conclusion< / strong > p > < p >< strong >Ethyl 2-chloro-6-fluoropyridine-4-acetate< / strong > (CAS No. 1807169-92-1) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique chemical structure, characterized by chloro and fluoro substituents on a pyridine ring, provides opportunities for developing novel drugs and agrochemicals with improved efficacy and safety profiles. Ongoing research continues to explore new avenues for its application, further solidifying its importance in these fields. p > article > response >